![molecular formula C24H31N5O4 B2645962 methyl 2-(9-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)propanoate CAS No. 896299-15-3](/img/structure/B2645962.png)
methyl 2-(9-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)propanoate
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Description
Methyl 2-(9-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)propanoate is a useful research compound. Its molecular formula is C24H31N5O4 and its molecular weight is 453.543. The purity is usually 95%.
BenchChem offers high-quality methyl 2-(9-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)propanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-(9-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)propanoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Compounds with similar structural features, such as purine derivatives, are frequently explored for their potential in medicinal chemistry and drug design due to their resemblance to naturally occurring nucleotides. Research on related compounds has focused on synthesis techniques, chemical properties, and the exploration of biological activities. For example, the synthesis of acyclic nucleotide analogues has been studied for their potential antiviral or cytostatic activities, although some studies report no significant activity in these areas (Alexander et al., 2000).
Material Science Applications
In material science, derivatives of complex organic compounds are investigated for their incorporation into polymers to enhance properties such as flame retardancy. For instance, novel flame retardant polyurethanes incorporating phosphorus units have been synthesized, demonstrating the potential of complex organic molecules in improving material properties (Chiu et al., 2016).
Bioactive Molecule Synthesis
The synthesis of molecules with potential bioactive properties is a significant area of research. Compounds with a purin-derivatives structure are of particular interest in developing new pharmacologically active agents. Research in this area includes the synthesis of molecules designed to interact with biological targets, potentially leading to the development of new medications or therapeutic agents (Wanner et al., 1978).
properties
IUPAC Name |
methyl 2-[9-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N5O4/c1-6-7-8-17-9-11-18(12-10-17)27-13-15(2)14-28-19-20(25-23(27)28)26(4)24(32)29(21(19)30)16(3)22(31)33-5/h9-12,15-16H,6-8,13-14H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RACGJJDZQKRWLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)N2CC(CN3C2=NC4=C3C(=O)N(C(=O)N4C)C(C)C(=O)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-(9-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)propanoate |
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